Cas no 773-01-3 (2,4,6-Trimethylpyrylium tetrafluoroborate)

2,4,6-Trimethylpyrylium tetrafluoroborate is a stable pyrylium salt with applications in organic synthesis, particularly as a precursor for pyridinium and related heterocyclic compounds. Its tetrafluoroborate counterion enhances solubility in polar aprotic solvents while maintaining thermal stability. The compound is useful in photoredox catalysis, cycloaddition reactions, and as an electrophile in C–C bond formation. Key advantages include its high reactivity as a methylating agent, ease of handling due to crystalline solid form, and compatibility with a range of reaction conditions. Its well-defined structure and stability under inert atmospheres make it a reliable reagent for advanced synthetic methodologies.

2,4,6-Trimethylpyrylium tetrafluoroborate structure

773-01-3 structure

Product name:2,4,6-Trimethylpyrylium tetrafluoroborate

CAS No:773-01-3

MF:C₈H₁₁BF₄O

MW:209.976956605911

MDL:MFCD00032098

CID:83064

PubChem ID:87559146

2,4,6-Trimethylpyrylium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

- 2,4,6-Trimethylpyrylium tetrafluoroborate
- TRIMETHYLPYRYLIUM TETRAFLUOROBORATE
- 2,3-DIMETHY-L-PHENYLALANINE
- 2,4,6-trimethylpyrilium tetrafluoroborate
- 2,4,6-Trimethylpyrylium tetrafluoborate
- 2,4,6-Trimethyl-pyrylium,Tetrafluoroborat
- 2,4,6-trimethyl-pyrylium,tetrafluoroborate
- 2,4,6-trimethylpyryliumborontetrafluoride
- EINECS 212-256-2
- Pyrylium, 2,4,6-trimethyl-, tetrafluoroborate(1-) (1:1)
- Pyrylium, 2,4,6-trimethyl-, tetrafluoroborate(1-)
- 2,4,6-TRIMETHYLPYRYLIUMTETRAFLUOROBORATE
- C8H11BF4O
- 9545AE
- 2,4,6-trimethyl-1$l^{4}-pyran-1-ylium tetrafluoroborat
- 2,4,6-trimethyl-pyranylium tetrafluoroborate
- LS-13431
- AI3-61775
- DTXSID90883566
- D78407
- T2375
- CS-0326417
- 773-01-3
- SY106123
- SCHEMBL2778940
- NS00042192
- FT-0609911
- MFCD00032098
- AKOS015832955
- AKOS000279487
- 2,4,6-trimethylpyrylium;tetrafluoroborate
- 2,4,6-TRIMETHYL-1??-PYRAN-1-YLIUM TETRAFLUOROBORATE
- 2,4,6-Trimethylpyrylium Fluoborate; 2,4,6-Trimethylpyrylium Fluoroborate; 2,4,6-Trimetylpyrylium Tetrafluoroborate;
- DTXCID201023085
- PYOPRIFMELCENN-UHFFFAOYSA-N
- MDL： MFCD00032098
- Inchi： 1S/C8H11O.BF4/c1-6-4-7(2)9-8(3)5-6;2-1(3,4)5/h4-5H,1-3H3;/q+1;-1
- InChI Key： PYOPRIFMELCENN-UHFFFAOYSA-N
- SMILES： F[B-](F)(F)F.[O+]1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]
- BRN： 3639361

Computed Properties

Exact Mass: 210.08400
Monoisotopic Mass: 210.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 99.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: nothing
Topological Polar Surface Area: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Color/Form: Not determined
Melting Point: 208°C(lit.)
Water Partition Coefficient: Soluble in water and methanol.
PSA: 13.14000
LogP: 3.78590
Solubility: Not determined

2,4,6-Trimethylpyrylium tetrafluoroborate Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H302-H314
Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Hazardous Material transportation number：UN 1759 8/PG III
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Safety Term：S26;S36
PackingGroup：III
TSCA：T
HazardClass：IRRITANT
Risk Phrases：R36/37/38

2,4,6-Trimethylpyrylium tetrafluoroborate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X66175-1g	2,4,6-trimethylpyrylium,tetrafluoroborate	773-01-3	≥98%	1g	¥58.0	2023-09-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162518-25G	2,4,6-Trimethylpyrylium tetrafluoroborate	773-01-3	98%	25g	¥901.90	2023-08-31
TRC	T795465-1g	2,4,6-Trimethylpyrylium Tetrafluoroborate	773-01-3		1g	$98.00	2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD66351-5g	2,4,6-Trimethylpyryliumtetrafluoroborate	773-01-3	98%	5g	￥113.0	2024-04-18
Oakwood	005450-1g	2,4,6-Trimethylpyrylium tetrafluoroborate	773-01-3	98%	1g	$24.00	2024-07-19
Chemenu	CM376956-25g	2,4,6-trimethyl-1λ?-pyran-1-ylium; tetrafluoroboranuide	773-01-3	95%+	25g	$***	2023-03-29
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2375-25G	2,4,6-Trimethylpyrylium Tetrafluoroborate	773-01-3	>98.0%(T)(HPLC)	25g	¥520.00	2024-04-15
abcr	AB177250-25g	2,4,6-Trimethylpyrylium tetrafluoroborate, 98%; .	773-01-3	98%	25g	€177.00	2024-04-16
A2B Chem LLC	AB43608-250mg	2,4,6-Trimethylpyrylium tetrafluoroborate	773-01-3	98%	250mg	$12.00	2024-04-19
1PlusChem	1P0033FC-1g	2,4,6-Trimethylpyrylium tetrafluoroborate	773-01-3	≥98%	1g	$12.00	2025-02-19

2,4,6-Trimethylpyrylium tetrafluoroborate Related Literature

1. Polar cycloaddition of 1-benzothiopyrylium salts with conjugated dienes and some transformations of the cycloadducts

Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka J. Chem. Soc. Perkin Trans. 1 1996 2227
2. Polar cycloaddition of 1-benzothiopyrylium salts with conjugated dienes and some transformations of the cycloadducts

Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka J. Chem. Soc. Perkin Trans. 1 1996 2227
3. Polar cycloaddition of 2-benzothiopyrylium salts with conjugated dienes

Hiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori,Osamu Muraoka J. Chem. Soc. Perkin Trans. 1 1994 3129
4. Synthesis of α-C-glycopyranosides of D-galactosamine and D-glucosamine via iodocyclization of corresponding glycals and silver tetrafluoroboranuidepromoted alkynylation at the anomeric centre

Christine Leteux,Alain Veyrières J. Chem. Soc. Perkin Trans. 1 1994 2647
5. Nucleophilic substitution in quaternary salts of NN′-linked biazoles and related systems.

Maria Luisa Castellanos,Montserrat Llinàs,Marta Bruix,Javier de Mendoza,M. Rosario Martin J. Chem. Soc. Perkin Trans. 1 1985 1209